Cas no 106511-71-1 (1-Propanone, 2-bromo-1-(4-methoxyphenyl)-3-phenyl-)

1-Propanone, 2-bromo-1-(4-methoxyphenyl)-3-phenyl- structure
106511-71-1 structure
Product Name:1-Propanone, 2-bromo-1-(4-methoxyphenyl)-3-phenyl-
CAS No:106511-71-1
MF:C16H15BrO2
MW:319.193104028702
CID:1175827
PubChem ID:13737219
Update Time:2025-04-20

1-Propanone, 2-bromo-1-(4-methoxyphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2-bromo-1-(4-methoxyphenyl)-3-phenyl-
    • 2-bromo-1-(4-methoxyphenyl)-3-phenylpropan-1-one
    • 106511-71-1
    • SCHEMBL1303238
    • ZJLDBJCNGSWVDV-UHFFFAOYSA-N
    • 2-bromo-1-(4-methoxy-phenyl)-3-phenyl-propan-1-one
    • DTXSID60548039
    • Inchi: 1S/C16H15BrO2/c1-19-14-9-7-13(8-10-14)16(18)15(17)11-12-5-3-2-4-6-12/h2-10,15H,11H2,1H3
    • InChI Key: ZJLDBJCNGSWVDV-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC(=CC=1)OC)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 318.02555
  • Monoisotopic Mass: 318.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

1-Propanone, 2-bromo-1-(4-methoxyphenyl)-3-phenyl- Related Literature

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